Cas no 129323-89-3 (3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo-)

3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo- structure
129323-89-3 structure
Product Name:3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo-
CAS No:129323-89-3
MF:C28H60N8O2
MW:540.828406333923
CID:1224418
Update Time:2024-08-04

3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo-
    • 3,7,10,13-Tetraazahexadecan-16-amide, 1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo- (9CI)
    • Inchi: 1S/C28H60N8O2/c29-14-18-34-27(37)12-16-31-20-23-36(24-21-32-17-13-28(38)35-19-15-30)25-22-33-26-10-8-6-4-2-1-3-5-7-9-11-26/h26,31-33H,1-25,29-30H2,(H,34,37)(H,35,38)
    • InChI Key: XJZHIMYUVQFULP-UHFFFAOYSA-N
    • SMILES: C(N)CNC(=O)CCNCCN(CCNC1CCCCCCCCCCC1)CCNCCC(NCCN)=O

Computed Properties

  • Exact Mass: 540.4844

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Boiling Point: 774.9±60.0 °C(Predicted)
  • PSA: 149.57
  • pka: 15.28±0.46(Predicted)
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